Cas no 2137219-10-2 (Cyclohexanamine, N-ethyl-3,3,5-trimethyl-, (5R)-)

• Product Name: Cyclohexanamine, N-ethyl-3,3,5-trimethyl-, (5R)-
• CAS No: 2137219-10-2
• MF: C₁₁H₂₃N
• MW: 169.307023286819
• CID: 5256793
• Update Time: 2025-10-31

Cyclohexanamine, N-ethyl-3,3,5-trimethyl-, (5R)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanamine, N-ethyl-3,3,5-trimethyl-, (5R)-

• Inchi： 1S/C11H23N/c1-5-12-10-6-9(2)7-11(3,4)8-10/h9-10,12H,5-8H2,1-4H3/t9-,10?/m0/s1
• InChI Key： VRMZGNCMAIPEFW-RGURZIINSA-N
• SMILES： C1(NCC)C[C@H](C)CC(C)(C)C1

Additional information on Cyclohexanamine, N-ethyl-3,3,5-trimethyl-, (5R)-

Introduction to Cyclohexanamine, N-ethyl-3,3,5-trimethyl-, (5R)- (CAS No. 2137219-10-2)

Cyclohexanamine, N-ethyl-3,3,5-trimethyl-, (5R)- (CAS No. 2137219-10-2) is a chiral compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry due to its unique structural properties and potential applications. This compound is characterized by its cyclohexane ring with a specific arrangement of substituents, including an ethyl group and three methyl groups, all of which are positioned to create a chiral center at the 5-position. The (5R) configuration denotes the specific stereochemistry of the molecule, which is crucial for its biological activity and reactivity in various chemical reactions.

The synthesis of Cyclohexanamine, N-ethyl-3,3,5-trimethyl-, (5R)- has been a topic of extensive research. Recent studies have focused on developing efficient and scalable methods to produce this compound with high enantiomeric purity. One notable approach involves the use of asymmetric catalysis, where chiral catalysts are employed to selectively form the desired (5R) enantiomer. This method not only enhances the yield but also reduces the formation of unwanted by-products, making it an attractive option for industrial-scale production.

In the context of medicinal chemistry, Cyclohexanamine, N-ethyl-3,3,5-trimethyl-, (5R)- has shown promise as a building block for the synthesis of various bioactive molecules. Its chiral nature and functional groups make it an ideal candidate for the development of drugs targeting specific biological pathways. For instance, recent research has explored its potential as a precursor in the synthesis of anti-inflammatory agents and neuroprotective compounds. These studies have highlighted the importance of chirality in drug design and have demonstrated that even minor changes in molecular structure can significantly impact biological activity.

Furthermore, Cyclohexanamine, N-ethyl-3,3,5-trimethyl-, (5R)- has been investigated for its role in organic synthesis as a versatile intermediate. Its reactivity and stability under various reaction conditions make it suitable for a wide range of transformations. For example, it can be used in nucleophilic substitution reactions to introduce new functional groups or in coupling reactions to form complex molecular architectures. These properties have led to its use in the synthesis of natural products and pharmaceuticals.

The physical and chemical properties of Cyclohexanamine, N-ethyl-3,3,5-trimethyl-, (5R)- have also been extensively studied. It is typically a colorless liquid with a characteristic amine odor. Its solubility in common organic solvents such as ethanol and dichloromethane makes it easy to handle in laboratory settings. The compound's boiling point and melting point are well-documented and are important parameters for its storage and handling.

In terms of safety and handling, while Cyclohexanamine, N-ethyl-3,3,5-trimethyl-, (5R)- is not classified as a hazardous material under current regulations, it is important to follow standard laboratory practices when working with this compound. Proper personal protective equipment (PPE) should be worn to prevent skin contact and inhalation. Additionally, it should be stored in a well-ventilated area away from incompatible materials.

The environmental impact of Cyclohexanamine, N-ethyl-3,3,5-trimethyl-, (5R)- has also been considered in recent studies. Research has shown that proper disposal methods should be followed to minimize any potential environmental contamination. Green chemistry principles are increasingly being applied to the synthesis and use of this compound to ensure sustainable practices throughout its lifecycle.

In conclusion, Cyclohexanamine, N-ethyl-3,3,5-trimethyl-, (5R)- (CAS No. 2137219-10-2) is a valuable compound with significant applications in organic synthesis and medicinal chemistry. Its unique structural features and chiral nature make it an important building block for the development of novel bioactive molecules and pharmaceuticals. Ongoing research continues to explore new synthetic methods and applications for this compound, further solidifying its importance in the scientific community.